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Compound of Interest

Compound Name: Aneratrigine hydrochloride

Cat. No.: B12369953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aneratrigine is a potent and selective sodium channel blocker targeting the Nav1.7 subtype, a

critical regulator of peripheral nociceptors.[1] This mechanism of action makes it a promising

non-opioid analgesic candidate for the treatment of neuropathic pain.[1][2][3] Proper dissolution

of Aneratrigine hydrochloride is a critical first step for accurate and reproducible in vitro and

in vivo experimental results. This document provides a detailed protocol for the dissolution of

Aneratrigine hydrochloride in dimethyl sulfoxide (DMSO), a common aprotic solvent for non-

polar and moderately polar compounds.
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Property Value Reference

Molecular Formula C₁₉H₂₀ClF₂N₅O₂S₂ [4]

Molecular Weight 487.97 g/mol [2][4]

Appearance White to off-white solid [2]

IUPAC Name

5-chloro-2-fluoro-4-((4-fluoro-2-

(methyl(2-

(methylamino)ethyl)amino)phe

nyl)amino)-N-(thiazol-4-

yl)benzenesulfonamide

hydrochloride

[5]

Solubility Data
The solubility of Aneratrigine in DMSO has been reported by multiple suppliers. It is important

to note that the hygroscopic nature of DMSO can significantly impact the solubility of the

compound. Therefore, using a fresh, unopened bottle of anhydrous DMSO is highly

recommended for optimal dissolution.[2]

Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO 100 mg/mL 204.93 mM

Ultrasonic treatment

may be required to

achieve complete

dissolution.[2]

DMSO 10 mM - -

Experimental Protocol: Preparation of a
Concentrated Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Aneratrigine
hydrochloride in DMSO.
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Materials:

Aneratrigine hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Sterile, disposable syringes and syringe filters (0.22 µm pore size) for sterile applications

Procedure:

Preparation: In a clean and dry environment, preferably a chemical fume hood, allow the

Aneratrigine hydrochloride powder and anhydrous DMSO to equilibrate to room

temperature.

Weighing: Accurately weigh the desired amount of Aneratrigine hydrochloride powder

using a calibrated analytical balance and transfer it to a sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

Aneratrigine hydrochloride powder to achieve the desired stock concentration (e.g., 100

mg/mL or 10 mM).

Dissolution:

Tightly cap the vial and vortex the mixture vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If precipitation or undissolved material is present, place the vial in an ultrasonic water bath

and sonicate for 15-30 minutes.[2] Intermittently vortex the vial during sonication to aid

dissolution.
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If necessary, gentle warming (e.g., to 37°C) can be applied in conjunction with sonication,

but care should be taken to avoid degradation of the compound.

Sterilization (for cell-based assays): If the stock solution is intended for use in sterile cell

culture experiments, it should be filter-sterilized through a 0.22 µm syringe filter into a new

sterile vial. Ensure the filter material is compatible with DMSO.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[2]

Dilution for Working Solutions:

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final working concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is low (typically <0.5%) to avoid solvent-induced

cytotoxicity.[6] A stepwise dilution approach is recommended to prevent precipitation of the

compound.[6]

For in vivo studies, the DMSO stock can be further diluted in a suitable vehicle. Common co-

solvents such as PEG300, Tween-80, or SBE-β-CD may be required to maintain solubility in

aqueous-based formulations.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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